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Compound of Interest

Compound Name: Baicalein

Cat. No.: B1667712

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Baicalein. The following procedures ensure the
safe handling, storage, and disposal of this compound, minimizing risks and ensuring a secure
laboratory environment.

Hazard Assessment

Baicalein is a flavone originally isolated from the roots of Scutellaria baicalensis.[1][2] While
some safety data sheets (SDS) do not classify it as a hazardous substance, others indicate
that it can cause skin, eye, and respiratory system irritation.[3][4][5][6] Given the conflicting
information, it is prudent to handle Baicalein as a potentially hazardous chemical.[7] It is a
combustible solid, and fine dust particles may form explosive mixtures with air.[3]

Key Physical and Chemical Properties:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1667712?utm_src=pdf-interest
https://www.benchchem.com/product/b1667712?utm_src=pdf-body
https://www.benchchem.com/product/b1667712?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5098541/
https://en.wikipedia.org/wiki/Baicalein
https://datasheets.scbt.com/sc-204638.pdf
https://cdn.caymanchem.com/cdn/msds/19843m.pdf
https://iwashimayakuhin.co.jp/_wp/wp-content/uploads/2023/05/25-Baicalein.pdf
https://cdn.caymanchem.com/cdn/msds/70610m.pdf
https://www.benchchem.com/product/b1667712?utm_src=pdf-body
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/70610.pdf
https://datasheets.scbt.com/sc-204638.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Source

Appearance

Yellow crystalline solid

[7]

Molecular Formula

C15H1005

[2]

Molar Mass 270.240 g-mol-1 [2]
Melting Point 256 - 271 °C (493 - 520 °F)
Soluble in ethanol, DMSO, and
. dimethyl formamide (DMF).
Solubility [7]

Sparingly soluble in aqueous

buffers.

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is mandatory to prevent direct contact and inhalation.

PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-

shields or tightly fitting safety
goggles.[8][9]

To protect against dust

particles and splashes.

Skin Protection

Impervious gloves (e.g., nitrile)
and a lab coat.[8][9] Fire/flame
resistant clothing is also

recommended.[8]

To prevent skin contact,
irritation, and potential

absorption through abrasions.

[3]

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or P1 filter) is
required when handling the
powder form or when dust

generation is likely.

To prevent respiratory tract
irritation from inhaling fine
particles.[3][4]

Safe Handling and Operational Plan

Step 1: Preparation and Engineering Controls
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e Ventilation: Always handle Baicalein in a well-ventilated area.[8][9] A chemical fume hood is
recommended, especially when weighing or transferring the powder.

e Pre-use Inspection: Before handling, examine skin for any cuts or abrasions and ensure they
are suitably protected.[3]

e Emergency Equipment: Ensure an eyewash station and safety shower are readily
accessible.[5][10]

Step 2: Handling the Compound
e Avoid Dust Formation: Handle the solid carefully to avoid generating dust.[8][9]

e Grounding: Use non-sparking tools and take precautionary measures against static
discharge, as dust clouds can be explosive.[3][9]

» Solution Preparation: When dissolving Baicalein, add the solid to the solvent slowly. For
maximum solubility in aqueous buffers, first dissolve it in an organic solvent like DMF and
then dilute with the aqueous buffer.[7]

e Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.[5]
[7] Do not eat, drink, or smoke in the handling area.[10]

Step 3: Storage
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8][9][11]
o Conditions: For long-term storage, keep at -20°C.[7] Protect from light.

e Incompatibilities: Store away from incompatible materials and foodstuff containers.[9]

Emergency Procedures
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Emergency Situation Procedural Steps

Minor Spill:1. Clean up spills immediately.[3]2.
Avoid breathing dust and contact with skin and
eyes.[3]3. Collect the material and place it in a
Spil suitable container for disposal.[9]Major Spill:1.
Evacuate personnel from the area.[8][9]2. Alert
emergency responders.[3]3. Wear appropriate
PPE, including respiratory protection, before

entering the area.[3][9]

Extinguishing Media: Use dry chemical, carbon
dioxide, or alcohol-resistant foam.[8]

Fire [9]Protective Actions: Firefighters should wear
self-contained breathing apparatus.[8] Prevent
fire-extinguishing water from entering drains or

surface water.

Inhalation: Move the person to fresh air.[8] If
breathing is difficult, seek medical attention.
[11]Skin Contact: Immediately remove
contaminated clothing. Wash the affected area
with plenty of soap and water.[9]Eye Contact:
First Ad Rinse cautiously with water for several minutes.
[8] Remove contact lenses if present and easy
to do. Continue rinsing.[8] If irritation persists,
get medical help.[4][5]Ingestion: Rinse mouth
with water.[9] Make the victim drink water (two
glasses at most). Consult a doctor if feeling

unwell.

Disposal Plan

Dispose of Baicalein and its containers in accordance with all applicable local, regional, and
national regulations.[5][8]

» Waste Chemical: Do not mix with other waste. The material may be sent to a licensed
chemical destruction plant.[9]
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» Contaminated Containers: Handle uncleaned containers as you would the product itself.

e Environmental Precautions: Do not allow the product to enter drains, sewers, or waterways.

[9]

Workflow for Safe Handling of Baicalein
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Caption: Logical workflow for the safe handling of Baicalein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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